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Compound of Interest

Compound Name: (3-Chlorophenyl)acetone oxime

Cat. No.: B13826319 Get Quote

An In-depth Technical Guide to the Safety and Handling of (3-Chlorophenyl)acetone oxime

Abstract
(3-Chlorophenyl)acetone oxime (CAS No. 319474-76-5) is a niche chemical intermediate

with potential applications in organic synthesis and drug development. As a compound that is

not widely characterized in publicly available safety literature, a comprehensive understanding

of its potential hazards and handling requirements is paramount for ensuring laboratory safety.

This technical guide provides a detailed safety and handling profile for (3-
Chlorophenyl)acetone oxime. In the absence of a formally published Safety Data Sheet

(SDS), this document synthesizes data from structurally related compounds, including

chlorophenols, acetophenone oximes, and other chlorinated organic molecules, to provide an

inferred hazard assessment and best-practice handling protocols. This guide is intended for

researchers, scientists, and drug development professionals who may synthesize or handle this

compound.

Chemical Identification and Physicochemical
Properties
(3-Chlorophenyl)acetone oxime is an organic compound featuring a chlorophenyl group

attached to an acetone oxime moiety.[1] The presence of the C=N-OH functional group

classifies it as a ketoxime.[2][3]
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Table 1: Chemical and Physical Properties

Property Value Source

Chemical Name (3-chlorophenyl)acetone oxime [1]

CAS Number 319474-76-5 [1][4]

Molecular Formula C9H10ClNO [1][4]

Molecular Weight 183.63 g/mol [1][4]

Exact Mass 183.04500 [1]

Appearance

Presumed to be a solid at

room temperature, typical for

many oximes.[2]

Inferred

Solubility

Expected to have low solubility

in water and be soluble in

polar organic solvents.[2]

Inferred

Stability

Stable under recommended

storage conditions, but may be

sensitive to light and strong

acids.[5][6]

Inferred

Inferred Hazard Identification and GHS
Classification
A formal GHS classification for (3-Chlorophenyl)acetone oxime is not readily available.

Therefore, a precautionary classification has been inferred from the known hazards of its

constituent functional groups and structurally similar compounds. The primary hazards are

anticipated to arise from the chlorinated aromatic ring and the oxime functional group.

Causality of Inferred Hazards:

Acute Toxicity: Chlorinated aromatic compounds can exhibit toxicity if swallowed, inhaled, or

absorbed through the skin.[7] For instance, (4-Chlorophenyl)acetonitrile is classified as toxic

if swallowed, in contact with skin, or inhaled.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemsrc.com/en/cas/319474-76-5_243656.html
https://www.chemsrc.com/en/cas/319474-76-5_243656.html
https://www.chemicalbook.com/synthesis/3-chlorophenyl-acetone-oxime.htm
https://www.chemsrc.com/en/cas/319474-76-5_243656.html
https://www.chemicalbook.com/synthesis/3-chlorophenyl-acetone-oxime.htm
https://www.chemsrc.com/en/cas/319474-76-5_243656.html
https://www.chemicalbook.com/synthesis/3-chlorophenyl-acetone-oxime.htm
https://www.chemsrc.com/en/cas/319474-76-5_243656.html
https://www.vedantu.com/chemistry/oximes
https://www.vedantu.com/chemistry/oximes
http://orgsyn.org/demo.aspx?prep=V79P0228
https://pubchem.ncbi.nlm.nih.gov/compound/Acetone_-oxime
https://www.benchchem.com/product/b13826319?utm_src=pdf-body
https://www.echemi.com/sds/4-chlorobenzylcyanide-pid_Seven5436.html
https://www.echemi.com/sds/4-chlorobenzylcyanide-pid_Seven5436.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13826319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin and Eye Irritation: Many organic chemicals, including related chloro-compounds and

oximes, are known to cause skin and eye irritation.[7][8][9]

Target Organ Effects: Toxicological profiles of chlorophenols suggest potential effects on the

liver, central nervous system, and reproductive system.[10][11][12] While this compound is

not a phenol, the presence of the chlorophenyl group warrants caution regarding these organ

systems.

Table 2: Inferred GHS Classification

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Pictograms:

Signal Word:Warning

Precautionary Statements:

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash hands

thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective

clothing/eye protection/face protection).[7][8]
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Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if

you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF

INHALED: Remove person to fresh air and keep comfortable for breathing),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[7][9]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[7][9]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[9]

First-Aid Measures
Immediate medical attention is recommended in case of significant exposure.

Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[9]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and wash it before reuse.[9][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing and seek immediate medical attention.[9][13]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[9][13]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Combustion may produce toxic fumes of

nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride

(HCl) gas.[6][14]
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Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[15]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE) as described in Section 8. Avoid

breathing dust or vapors.[14]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: For small spills, carefully sweep up the solid material, place it in a

suitable, labeled container for disposal. For larger spills, contain the spill and collect the

material for disposal. Avoid generating dust.

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[9] Avoid

contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Wash hands thoroughly

after handling.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[9] Keep

away from incompatible materials such as strong oxidizing agents and strong acids.[9]

Exposure Controls and Personal Protection
Engineering Controls: A chemical fume hood is recommended for all handling procedures.

Ensure that eyewash stations and safety showers are readily accessible.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[9]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat.
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Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH/MSHA-approved respirator may be

necessary.[13]

Stability and Reactivity
Reactivity: No specific data is available.

Chemical Stability: The compound is expected to be stable under normal storage conditions.

[6]

Possibility of Hazardous Reactions: Oximes can undergo Beckmann rearrangement in the

presence of strong acids, which can be exothermic.[2]

Conditions to Avoid: Incompatible materials, heat, and direct sunlight.[14]

Incompatible Materials: Strong oxidizing agents, strong acids.[9]

Hazardous Decomposition Products: Under fire conditions, may decompose to form nitrogen

oxides, carbon monoxide, carbon dioxide, and hydrogen chloride.[6][14]

Synthesis and Characterization Protocols
Synthesis of (3-Chlorophenyl)acetone oxime
The synthesis of (3-Chlorophenyl)acetone oxime typically proceeds via the condensation

reaction of 3-Chlorophenylacetone with hydroxylamine.[4] This is a standard method for the

preparation of oximes from ketones.[2]

Protocol:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-

Chlorophenylacetone in a suitable solvent such as ethanol.

Add an aqueous solution of hydroxylamine hydrochloride and a mild base (e.g., sodium

acetate or pyridine) to neutralize the HCl formed.
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Stir the reaction mixture at room temperature or with gentle heating. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).[16]

Upon completion, the reaction mixture is typically poured into cold water to precipitate the

crude product.[16]

The crude oxime is collected by filtration, washed with water, and dried.

Purification can be achieved by recrystallization from a suitable solvent system (e.g.,

ethanol/water).[16]

Start: 3-Chlorophenylacetone
& Hydroxylamine HCl

Reaction:
- Ethanol (Solvent)

- Mild Base (e.g., NaOAc)
- Stirring (RT or Heat)

Condensation Workup:
- Pour into ice water

Precipitation Isolation:
- Filtration

- Wash with H2O

Collection Purification:
- Recrystallization

Crude Product Final Product:
(3-Chlorophenyl)acetone oxime

Pure Product

Structural Components

Related Compound Data

Inferred Hazards

(3-Chlorophenyl)acetone oxime

Chlorophenyl Group Oxime Group

Chlorophenols [2, 4, 5] Chlorinated Aromatics [9] Other Oximes [10, 18, 34]

Target Organ Effects
(Liver, CNS) [2, 4, 5] Skin/Eye Irritation [9, 10]Acute Toxicity

(Oral, Dermal, Inhalation) [9]

Inferred GHS Classification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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